Cas no 39718-99-5 (Benzoic acid, 4-nitro-,2-phenylhydrazide)

Benzoic acid, 4-nitro-,2-phenylhydrazide structure
39718-99-5 structure
Product Name:Benzoic acid, 4-nitro-,2-phenylhydrazide
CAS No:39718-99-5
MF:C13H11N3O3
MW:257.244742631912
CID:311836
PubChem ID:3401606
Update Time:2025-04-19

Benzoic acid, 4-nitro-,2-phenylhydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-nitro-,2-phenylhydrazide
    • 4-nitro-N'-phenylbenzohydrazide
    • 4-nitro-benzoic acid N'-phenyl-hydrazide
    • 4-nitro-benzoic acid-(N'-phenyl-hydrazide)
    • AC1MOVVX
    • AI3-07778
    • BENZOIC ACID, p-NITRO-, 2-PHENYLHYDRAZIDE
    • BRN 1843565
    • N-(4-Nitro-benzolyl)-N'-phenylhydrazin
    • N-(4-nitrobenzoyl)-N'-phenylhydrazine
    • N-4-nitrobenzoyl-N'-phenylhydrazine
    • N-anilino-4-nitrobenzamide
    • N-Phenyl-N'-(4-nitro-benzoyl)-hydrazin
    • p-Nitrobenzoic acid 2-phenylhydrazide
    • STK370292
    • p-Nitrobenzoic phenylhydrazide
    • DTXSID70192800
    • NSC-406774
    • beta-p-Nitrobenzoylphenylhydrazine
    • 39718-99-5
    • 4-Nitrobenzoic acid phenylhydrazide
    • W32J9HU7FQ
    • 4-Nitrobenzoic acid 2-phenylhydrazide
    • NSC 406774
    • SCHEMBL11779561
    • AKOS001574454
    • NSC406774
    • Benzoic acid, 4-nitro-, 2-phenylhydrazide
    • Inchi: 1S/C13H11N3O3/c17-13(15-14-11-4-2-1-3-5-11)10-6-8-12(9-7-10)16(18)19/h1-9,14H,(H,15,17)
    • InChI Key: UMNDVZQMQWFSOH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])NNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 257.08013
  • Monoisotopic Mass: 257.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Density: 1.2519 (rough estimate)
  • Boiling Point: 400.49°C (rough estimate)
  • Flash Point: 200.3°C
  • Refractive Index: 1.5600 (estimate)
  • PSA: 84.27
  • LogP: 3.33880
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